Cas no 175135-76-9 (2-(2-chloro-4-fluorophenylthio)acetic acid)

• Product Name: 2-(2-chloro-4-fluorophenylthio)acetic acid
• CAS No: 175135-76-9
• MF: C₈H₆ClFO₂S
• MW: 220.648443698883
• CID: 906260
• PubChem ID: 2801045
• Update Time: 2025-04-19

2-(2-chloro-4-fluorophenylthio)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-fluorophenylthio)acetic acid
• 2-(2-chloro-4-fluorophenyl)sulfanylacetic acid
• 2-[(2-CHLORO-4-FLUOROPHENYL)SULFANYL]ACETIC ACID
• HMS1432I08
• MFCD00052113
• SCHEMBL7819980
• CCG-46511
• 2-((2-Chloro-4-fluorophenyl)thio)aceticacid
• AKOS016028502
• IDI1_011923
• SR-01000636202-1
• [(2-CHLORO-4-FLUOROPHENYL)SULFANYL]ACETIC ACID
• BH-0411
• 175135-76-9
• DTXSID40384210
• 2-((2-Chloro-4-fluorophenyl)thio)acetic acid
• Maybridge3_000536

• Inchi： 1S/C8H6ClFO2S/c9-6-3-5(10)1-2-7(6)13-4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： VMCXMJQJLXZIIJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SCC(=O)O)F

Computed Properties

• Exact Mass: 219.97600
• Monoisotopic Mass: 219.9761065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Melting Point: 195-197°C
• PSA: 62.60000
• LogP: 2.65580

2-(2-chloro-4-fluorophenylthio)acetic acid Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers